molecular formula C6H4N6O2 B8685521 5-nitro-2-(1H-tetrazol-1-yl)pyridine

5-nitro-2-(1H-tetrazol-1-yl)pyridine

Cat. No. B8685521
M. Wt: 192.14 g/mol
InChI Key: ZUAUTYRTRACKCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-nitro-2-(1H-tetrazol-1-yl)pyridine is a useful research compound. Its molecular formula is C6H4N6O2 and its molecular weight is 192.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-nitro-2-(1H-tetrazol-1-yl)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-nitro-2-(1H-tetrazol-1-yl)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-nitro-2-(1H-tetrazol-1-yl)pyridine

Molecular Formula

C6H4N6O2

Molecular Weight

192.14 g/mol

IUPAC Name

5-nitro-2-(tetrazol-1-yl)pyridine

InChI

InChI=1S/C6H4N6O2/c13-12(14)5-1-2-6(7-3-5)11-4-8-9-10-11/h1-4H

InChI Key

ZUAUTYRTRACKCL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1[N+](=O)[O-])N2C=NN=N2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The title compound was synthesized using 5-nitropyridin-2-amine (1 g, 6.97 mmol), sodium azide (0.68 g, 10.5 mmol), trimethylorthoformate (1.2 g, 11.2 mmol) and acetic acid (14 mL) and stirred at room temperature over night. The reaction was heated to 120° C. reflux for 7 hours. The reaction was cooled down to room temperature, concentrated to take off acetic acid. Ice water (50 mL) was added, extracted with ethyl acetate (50 mL), second wash with sodium hydroxide (1N, 20 mL). The organic phase was dried by magnesium sulfate, filtered, concentrated and purified by column chromatography through a 50 gram Biotage SNAP KP-Sil™ silica gel cartridge eluting with 30% ethyl acetate/hexanes to give the title compound as a pale yellow solid.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.68 g
Type
reactant
Reaction Step Two
Quantity
1.2 g
Type
reactant
Reaction Step Three
Quantity
14 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

To 5-nitropyridin-2-amine (1.00 g, 7.19 mmol) in AcOH was added trimethylsilyl trifluoroacetate (2.111 mL, 12.22 mmol). After stirring for 5 min, triethyl orthoformate (2.155 ml, 12.94 mmol) was added. Azidotrimethylsilane (1.513 mL, 11.50 mmol) was added after stirring for another 5 min. The reaction mixture was stirred at RT overnight, and was concentrated to give the crude solid. The solid was washed with DCM, and dried under vacuum to give title compound. LC/MS: [(M+1)]+=193.19, [(M+1-28)]+=165.19
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.111 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
2.155 mL
Type
reactant
Reaction Step Two
Quantity
1.513 mL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.